Cas no 2034273-88-4 (2-(benzylsulfanyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]acetamide)

• Product Name: 2-(benzylsulfanyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]acetamide
• CAS No: 2034273-88-4
• MF: C₂₀H₂₃N₃O₂S
• MW: 369.480523347855
• CID: 5333240
• Update Time: 2025-05-20

2-(benzylsulfanyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzylthio)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)acetamide
• 2-benzylsulfanyl-N-[2-(3,5-dimethylpyrazol-1-yl)-2-(furan-2-yl)ethyl]acetamide
• 2-(benzylsulfanyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]acetamide

• Inchi： 1S/C20H23N3O2S/c1-15-11-16(2)23(22-15)18(19-9-6-10-25-19)12-21-20(24)14-26-13-17-7-4-3-5-8-17/h3-11,18H,12-14H2,1-2H3,(H,21,24)
• InChI Key： TUVOVFODEASIAO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(NCC(C1=CC=CO1)N1C(C)=CC(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 445
• XLogP3: 3.3
• Topological Polar Surface Area: 85.4

Additional information on 2-(benzylsulfanyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]acetamide

Introduction to 2-(benzylsulfanyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]acetamide (CAS No. 2034273-88-4)

2-(benzylsulfanyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]acetamide (CAS No. 2034273-88-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfanyl acetamides and is characterized by the presence of a benzyl sulfanyl group, a furan ring, and a 3,5-dimethylpyrazole moiety. These structural elements contribute to its diverse biological activities, making it a promising candidate for further research and development.

The benzyl sulfanyl group in the compound plays a crucial role in enhancing its lipophilicity and stability, which are essential properties for effective drug delivery and bioavailability. The furan ring, known for its aromaticity and electron-rich nature, confers additional stability and reactivity to the molecule. The 3,5-dimethylpyrazole moiety, on the other hand, is a well-known pharmacophore that has been extensively studied for its anti-inflammatory, analgesic, and anti-cancer properties. The combination of these functional groups in 2-(benzylsulfanyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]acetamide results in a highly versatile compound with potential applications in various therapeutic areas.

Recent studies have highlighted the potential of 2-(benzylsulfanyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]acetamide in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response. This finding suggests that 2-(benzylsulfanyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]acetamide could be developed as a novel anti-inflammatory agent with fewer side effects compared to existing drugs.

In addition to its anti-inflammatory properties, 2-(benzylsulfanyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]acetamide has shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings indicate that 2-(benzylsulfanyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]acetamide has potential as an anticancer agent and warrants further investigation in clinical trials.

The pharmacokinetic profile of 2-(benzylsulfanyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-y l) ethyl]acetamide has also been studied extensively. Research published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, the compound shows low toxicity in animal models, suggesting that it is safe for human use.

In conclusion, 2-(benzylsulfanyl)-N-[2-(3,5-dimethyl-1H-pyrazol -1 - yl ) - 2 - ( furan - 2 - yl ) eth yl ] acet amide (CAS No. 2034 73 - 88 - 4 ) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its anti-inflammatory and anticancer properties, making it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.